Cas no 206201-66-3 (Benzonitrile, 3-chloro-4-(difluoromethyl)-)

Benzonitrile, 3-chloro-4-(difluoromethyl)- is a halogenated aromatic nitrile compound featuring both chloro and difluoromethyl substituents on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers a handle for further functionalization. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and strong bases.

Benzonitrile, 3-chloro-4-(difluoromethyl)- structure

206201-66-3 structure

Product Name:Benzonitrile, 3-chloro-4-(difluoromethyl)-

CAS No:206201-66-3

MF:C₈H₄ClF₂N

MW:187.573867797852

CID:3900888

PubChem ID:53920394

Update Time:2025-05-28

Benzonitrile, 3-chloro-4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 3-chloro-4-(difluoromethyl)-
- TQU0218
- 206201-66-3
- IKANXKXBVSSJQH-UHFFFAOYSA-N
- SCHEMBL8573289
- 3-chloro-4-(difluoromethyl)benzonitrile
- DTXSID901277655
- 3-(difluoromethyl)-4-hydroxybenzonitrile
- Inchi： 1S/C8H4ClF2N/c9-7-3-5(4-12)1-2-6(7)8(10)11/h1-3,8H
- InChI Key： IKANXKXBVSSJQH-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=C(C(F)F)C(Cl)=C1

Computed Properties

Exact Mass: 187.0000331Da
Monoisotopic Mass: 187.0000331Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 23.8Å²

Benzonitrile, 3-chloro-4-(difluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013004729-250mg	3-Chloro-4-(difluoromethyl)benzonitrile	206201-66-3	97%	250mg	470.40 USD	2021-07-04
Alichem	A013004729-500mg	3-Chloro-4-(difluoromethyl)benzonitrile	206201-66-3	97%	500mg	855.75 USD	2021-07-04
Alichem	A013004729-1g	3-Chloro-4-(difluoromethyl)benzonitrile	206201-66-3	97%	1g	$1579.40	2023-09-02